![molecular formula C12H13N B1346020 1-Naphthaleneethylamine CAS No. 4735-50-6](/img/structure/B1346020.png)
1-Naphthaleneethylamine
Overview
Description
1-Naphthaleneethylamine, also known as β-phenylethylamine or phenethylamine, is an organic compound with the molecular formula C12H13N. It’s a chemical compound that is a derivative of naphthalene, a polycyclic aromatic hydrocarbon .
Synthesis Analysis
The synthesis of this compound or similar compounds often involves powerful reducing agents such as alkali metal naphthalenides . These are used in inorganic synthesis to establish element-element multiple bonds or to realize low-valence compounds . They have also been used in organic chemistry to reduce nitrobenzenes, sulfonate esters, or epoxides .
Molecular Structure Analysis
The molecular weight of this compound is 171.2383 . Its IUPAC Standard InChI is InChI=1S/C12H13N/c1-2-13-12-9-5-7-10-6-3-4-8-11(10)12/h3-9,13H,2H2,1H3 .
Chemical Reactions Analysis
Alkali metal naphthalenides, which are often used in the synthesis of this compound, are known as powerful reducing agents . They have been used to prepare nanoparticles of zerovalent main-group elements and transition metals . The stability of these highly reactive reducing agents is crucial for the synthesis process .
Scientific Research Applications
Directed Evolution of Enzymes
- Enhanced 1-Naphthol Synthesis and Chlorinated Ethene Degradation : A study by Canada et al. (2002) explored the directed evolution of toluene ortho-monooxygenase for improved degradation of chlorinated ethenes and enhanced synthesis of 1-naphthol. This research has implications for environmental restoration and green chemistry, highlighting the potential of 1-naphthaleneethylamine derivatives in bioremediation and chemical manufacturing (Canada et al., 2002).
Fluorescence Imaging
- Zinc Distribution Imaging in Cells : Lee et al. (2015) developed a 2-(N,N-Dimethylamino)naphthalene-based probe for high-resolution fluorescence imaging of zinc ions in HeLa cells and Arabidopsis. This research demonstrates the utility of naphthalene derivatives in precise cellular imaging and tracking of metal ions (Lee et al., 2015).
Environmental and Water Safety
- Preconcentration and Spectrophotometric Determination of PolyDADMAC : Mwangi et al. (2014) reported on using naphthalene co-precipitation for detecting polyDADMAC, a water treatment chemical, in treated water. This approach contributes to the safety and quality assurance of drinking water supplies (Mwangi et al., 2014).
Photophysical Studies
- Study of Fluorescence Probes : Moreno Cerezo et al. (2001) conducted an in-depth photophysical study of probes like acrylodan and prodan, which are derivatives of dimethylaminonaphthalene. Such studies are crucial for understanding their behavior in various environments, particularly in biological systems (Moreno Cerezo et al., 2001).
Chemical Synthesis and Drug Development
- Microwave-Assisted Synthesis of Heterocyclic Compounds : Abdelreheim et al. (2019) researched the synthesis of various azoles and azines using naphthalene derivatives. This work contributes to the development of new pharmaceuticals and chemical compounds (Abdelreheim et al., 2019).
Mechanism of Action
Target of Action
1-Naphthaleneethylamine, also known as ®-(+)-1-(1-Naphthyl)ethylamine , is a complex organic compoundIt’s known that amines, including this compound, can react with aldehydes and ketones to form imine derivatives .
Mode of Action
The interaction of this compound with its targets involves the formation of imine derivatives, also known as Schiff bases . This reaction is acid-catalyzed and reversible, similar to acetal formation . The rate of imine compound formation is generally greatest near a pH of 5 .
Biochemical Pathways
strain JS3066 . The initial steps in this degradation involve the glutamylation of 1-Naphthylamine . The γ-glutamylated 1-Naphthylamine is then oxidized to 1,2-dihydroxynaphthalene, which is further degraded via the well-established pathway of naphthalene degradation .
Pharmacokinetics
The compound’s molecular weight is 17124 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
It’s known that the compound can increase the induced circular dichroism (icd) magnitude exhibited by poly[(4-carboxyphenyl)acetylene] . It can also react with monomethoxypoly(ethylene glycol) succinimido carbonate to prepare carbamate .
Action Environment
It’s known that the compound is air sensitive and incompatible with acids, acid chlorides, acid anhydrides, oxidizing agents, and chloroformates .
Safety and Hazards
properties
IUPAC Name |
2-naphthalen-1-ylethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUJHATQMIMUYKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90197115 | |
Record name | 1-Naphthaleneethanamine (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90197115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4735-50-6 | |
Record name | 1-Naphthaleneethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4735-50-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthaleneethylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004735506 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthaleneethanamine (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90197115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(naphthalen-1-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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